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Compound of Interest

Compound Name: Hexyl butyrate

Cat. No.: B1222595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for hexyl
butyrate, a common ester used in the flavor, fragrance, and chemical synthesis industries. The

information is compiled to meet the needs of laboratory and research professionals,

emphasizing safe experimental conduct and emergency preparedness.

Chemical Identification and Properties
Hexyl butyrate, also known as hexyl butanoate, is a clear, colorless liquid recognized for its

sweet, fruity aroma reminiscent of pineapple and apricot.[1][2] It is this characteristic that drives

its use in various commercial products.[1] For the research and drug development professional,

it is essential to understand its physical and chemical properties to ensure safe handling and

storage.

Table 1: Chemical Identification of Hexyl Butyrate
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Identifier Value

Chemical Name Hexyl butyrate[1]

Synonyms Hexyl butanoate, n-Hexyl butanoate[1][3]

CAS Number 2639-63-6[1][4]

Molecular Formula C10H20O2[1][5]

Molecular Weight 172.27 g/mol [1]

IUPAC Name hexyl butanoate[5]

Table 2: Physicochemical Properties of Hexyl Butyrate

Property Value Source

Appearance Clear, colorless liquid [1]

Odor Sweet, fruity, pineapple-like [1][2]

Boiling Point 198 - 206 °C (at 760 mmHg) [1][5]

Melting Point -78 °C to -95 °C [1][5]

Flash Point >75 °C (closed cup) [1]

Density 0.851 - 0.88 g/cm³ at 20-25 °C [1][4]

Vapor Pressure 0.23 mm Hg at 25 °C [6]

Vapor Density 6 (Air = 1) [3]

Solubility

Slightly soluble in water;

miscible with alcohols and

most organic solvents.

[1]

Refractive Index 1.410 - 1.420 at 20 °C [1]

Hazard Identification and Classification
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Hexyl butyrate is classified as a combustible liquid.[6][7] While it poses a low health hazard

under normal handling conditions, the vapor can form explosive mixtures with air upon intense

heating.[4] It is crucial to be aware of its hazard classification for proper risk assessment in a

laboratory setting.

Table 3: GHS Hazard Classification

Classification Hazard Statement

Flammable liquids (Category 4) H227: Combustible liquid[4]

Note: This substance is not classified for acute toxicity, skin corrosion/irritation, or other specific

target organ toxicity based on available data.[6][7]

Toxicological Data
Toxicological data is critical for understanding the potential health effects of a substance. For

hexyl butyrate, the acute toxicity is considered low.

Table 4: Acute Toxicity Data

Test Route Species Dose Result

LD50 Oral Rat >5 g/kg

Details of toxic

effects not

reported other

than lethal dose

value.[8]

Standard Draize

test
Dermal Rabbit -

Mild skin irritation

observed.[6][8]

Experimental Protocols
The toxicological data presented are derived from standardized testing protocols. While specific

experimental reports for hexyl butyrate are not publicly available, the methodologies follow
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established guidelines such as those from the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (LD50) - General Protocol (Based on OECD Guideline Principles) The acute

oral toxicity test is designed to determine the median lethal dose (LD50), which is the dose of a

substance that is lethal to 50% of the test animals in a group.[1] A common approach is the

"limit test," particularly for substances with low expected toxicity.[1]

Test Animals: Typically, young adult rats are used.[1] Animals are fasted before

administration of the test substance.[1]

Dose Administration: A single high dose, often up to 5 g/kg of body weight, of the test

substance is administered orally via gavage.[1]

Observation: The animals are observed for a period of 1 to 2 weeks for any signs of toxicity,

morbidity, and mortality.[1]

Conclusion: If no mortality is observed at the limit dose, the LD50 is determined to be greater

than that dose, and further testing at higher doses is not typically required.[1]

Dermal Irritation - General Protocol (Based on OECD Guideline 404) This test assesses the

potential of a substance to cause reversible inflammatory changes to the skin.[7][9]

Test Animals: The albino rabbit is a commonly used model for this assay.[7][10] A small area

of the animal's dorsal skin is clipped free of fur 24 hours before the test.[7]

Application: A specified amount (e.g., 0.5 mL) of the test substance is applied to a small

gauze patch, which is then placed on the prepared skin.[7] The patch is typically secured

with tape and may be covered with an occlusive or semi-occlusive dressing.[9]

Exposure: The exposure period is typically 4 hours.[7]

Observation and Scoring: After the patch is removed, the skin is observed for signs of

erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours).

[7] The reactions are scored according to a standardized scale (e.g., Draize scale).[8] The

mean scores for erythema and edema are used to calculate a primary irritation index, which

classifies the substance's irritation potential.
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Safe Handling and Storage
Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel.

Workflow for Safe Handling of Hexyl Butyrate
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Figure 1: Safe Handling Workflow
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Figure 2: Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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